Cas no 1807167-32-3 (4-Chloro-N,2-dimethyl-3-nitroaniline)

• Product Name: 4-Chloro-N,2-dimethyl-3-nitroaniline
• CAS No: 1807167-32-3
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5003728
• Update Time: 2025-06-09

4-Chloro-N,2-dimethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N,2-dimethyl-3-nitroaniline

• Inchi： 1S/C8H9ClN2O2/c1-5-7(10-2)4-3-6(9)8(5)11(12)13/h3-4,10H,1-2H3
• InChI Key： HFSZQCCBUQUFBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1[N+](=O)[O-])NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8

Additional information on 4-Chloro-N,2-dimethyl-3-nitroaniline

Introduction to 4-Chloro-N,2-dimethyl-3-nitroaniline (CAS No. 1807167-32-3)

4-Chloro-N,2-dimethyl-3-nitroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1807167-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic amines, a category known for its versatile applications in synthetic chemistry and medicinal chemistry. The presence of multiple substituents—chlorine, methyl groups, and a nitro group—endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 4-Chloro-N,2-dimethyl-3-nitroaniline consists of a benzene ring substituted with a chlorine atom at the 4-position, methyl groups at the 2- and 6-positions (though the name specifies only the 2-position), and a nitro group at the 3-position. This arrangement imparts distinct reactivity patterns, making it a useful building block for further functionalization. The compound's solubility, stability, and interaction with biological systems are influenced by these substituents, which are critical factors in its potential applications.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic derivatives. The nitro group, in particular, can be reduced to an amine under specific conditions, which is a reaction that is often exploited in drug development. This transformation can lead to the formation of new pharmacophores that may exhibit desirable biological activities. For instance, studies have shown that nitroaromatic compounds can interact with various enzymes and receptors, making them candidates for treating conditions such as inflammation, cancer, and infectious diseases.

The 4-Chloro-N,2-dimethyl-3-nitroaniline molecule's chlorine substituent also plays a crucial role in its chemical behavior. Chlorinated aromatic compounds are known for their ability to participate in nucleophilic aromatic substitution reactions, where the chlorine atom can be displaced by other functional groups. This reactivity is particularly useful in synthetic chemistry for constructing more complex molecular architectures. Additionally, the electron-withdrawing nature of both the nitro group and the chlorine atom can influence the electronic properties of the benzene ring, affecting its reactivity in various chemical transformations.

One of the most compelling aspects of 4-Chloro-N,2-dimethyl-3-nitroaniline is its utility as a precursor in the synthesis of biologically active compounds. Researchers have leveraged this molecule to develop novel scaffolds for drug candidates. For example, derivatives of nitroaromatic amines have been investigated for their antimicrobial properties. The nitro group's ability to undergo reduction to an amine suggests that it could be incorporated into molecules designed to target bacterial enzymes or inhibit viral replication mechanisms.

The agrochemical industry has also shown interest in 4-Chloro-N,2-dimethyl-3-nitroaniline due to its potential as an intermediate in the synthesis of pesticides and herbicides. Nitroaromatic compounds are known for their ability to disrupt metabolic pathways in pests, making them effective at controlling agricultural pests without harming crops when used correctly. The structural features of this compound allow for modifications that can enhance its efficacy while minimizing environmental impact—a critical consideration in modern agriculture.

From a synthetic chemistry perspective, 4-Chloro-N,2-dimethyl-3-nitroaniline offers a rich platform for exploring new reaction pathways and methodologies. The combination of electron-withdrawing groups (nitro and chlorine) with methyl substituents creates opportunities for diverse chemical transformations. Researchers have utilized this compound in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many pharmaceuticals.

The electronic properties of 4-Chloro-N,2-dimethyl-3-nitroaniline are particularly noteworthy. The presence of multiple substituents alters the aromaticity of the benzene ring significantly compared to unsubstituted aniline derivatives. This alteration affects not only how the molecule interacts with other chemicals but also how it might behave within biological systems. For instance, changes in electronic distribution can influence binding affinities to biological targets such as enzymes or receptors.

In recent studies published in leading organic chemistry journals, researchers have demonstrated innovative synthetic routes involving 4-Chloro-N,2-dimethyl-3-nitroaniline that highlight its versatility as an intermediate. One notable study focused on developing catalytic methods for converting nitroaromatic compounds into more complex heterocyclic structures using transition metal catalysts under mild conditions. These advancements underscore the importance of molecules like 4-Chloro-N,2-dimethyl-3-nitroaniline in driving progress toward more efficient synthetic strategies.

The pharmacokinetic profile of derivatives derived from 4-Chloro-N,2-dimethyl-3-nitroaniline is another area of active investigation. Understanding how these molecules are metabolized and excreted by living organisms is crucial for optimizing their therapeutic potential. Computational modeling techniques have been employed to predict metabolic pathways and identify potential liabilities early in drug development pipelines. Such approaches are becoming increasingly integral as pharmaceutical companies seek to accelerate their research timelines while minimizing costs associated with late-stage failures.

The environmental impact of using 4-Chloro-N,2-dimethyl-3-nitroaniline as an intermediate also deserves consideration. While this compound itself may not pose significant environmental hazards under controlled laboratory conditions—provided proper safety protocols are followed—its derivatives must be evaluated carefully when considering large-scale applications such as industrial production or agricultural use. Sustainable chemistry principles emphasize designing processes that minimize waste generation while maximizing atom economy—a philosophy that aligns well with modern drug discovery efforts.

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